Cas no 27279-62-5 (2-Propenoic acid,2-cyano-, 2-methoxy-1-methylethyl ester)

• Product Name: 2-Propenoic acid,2-cyano-, 2-methoxy-1-methylethyl ester
• CAS No: 27279-62-5
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 258682
• PubChem ID: 25063306
• Update Time: 2025-04-19

2-Propenoic acid,2-cyano-, 2-methoxy-1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-cyano-, 2-methoxy-1-methylethyl ester
• 1-Methoxypropan-2-yl 2-cyanoacrylate
• LogP
• 1-methoxypropan-2-yl 2-cyanoprop-2-enoate
• SCHEMBL35728
• 2-Propenoic acid, 2-cyano-, 2-methoxy-1-methylethyl ester
• 27279-62-5

• Inchi： 1S/C8H11NO3/c1-6(4-9)8(10)12-7(2)5-11-3/h7H,1,5H2,2-3H3
• InChI Key： KTUXNTXUBTUMIL-UHFFFAOYSA-N
• SMILES： O(C(C(C#N)=C)=O)C(C)COC

Computed Properties

• Exact Mass: 169.07393
• Monoisotopic Mass: 169.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• PSA: 59.32